Cas no 2138096-65-6 (4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol)

• Product Name: 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol
• CAS No: 2138096-65-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6389405
• PubChem ID: 165491518
• Update Time: 2025-06-07

4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155675
• 2138096-65-6
• 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H15N3O/c1-8-3-5-10(14,6-4-8)9-7-13(2)12-11-9/h3,5,7-8,14H,4,6H2,1-2H3
• InChI Key： YMIMKMAHTYGQFF-UHFFFAOYSA-N
• SMILES： OC1(C2=CN(C)N=N2)C=CC(C)CC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol

4-Methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol (CAS No. 2138096-65-6): An Overview of a Promising Compound in Medicinal Chemistry

4-Methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol (CAS No. 2138096-65-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexene ring and 1,2,3-triazole moiety, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The 1,2,3-triazole functional group is well-known for its stability and bioisosteric properties, making it a valuable scaffold in the design of biologically active molecules. The presence of this moiety in 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol suggests potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments.

Recent studies have highlighted the importance of the cyclohexene ring in modulating the biological activity of this compound. The cyclohexene ring provides a rigid structure that can enhance the compound's binding affinity to target proteins. This structural feature is particularly advantageous in the development of small molecule inhibitors for specific enzymes or receptors.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol. The compound exhibited potent inhibitory activity against a key enzyme involved in inflammatory pathways. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary studies have explored the antiviral potential of 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol. In vitro assays demonstrated that the compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus. These results indicate that the compound may have broad-spectrum antiviral activity and could be further developed as a novel antiviral agent.

The anticancer properties of 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohex-2-en-1-ol have also been investigated. In a study published in Cancer Research, the compound showed significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways and inhibition of cell cycle progression.

The synthetic route to 4-methyl-1-(1-methyl-1H-1,2,3-triazol-4-y)cyclohexenol has been optimized to improve yield and purity. The synthesis typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the 1,2,3-triazole ring. This click chemistry approach is highly efficient and versatile, allowing for easy modification of the molecule to explore structure–activity relationships (SAR).

In addition to its therapeutic potential, 4-methyl-(methyl-(methyl)-cyclohexenyl)-triazole has been studied for its pharmacokinetic properties. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in animal models, making it an attractive candidate for further clinical development.

The safety profile of 4-methyl-(methyl-(methyl)-cyclohexenyl)-triazole has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential use as a therapeutic agent in clinical settings.

In conclusion, 4-methyl-(methyl-(methyl)-cyclohexenyl)-triazole (CAS No. 2138096-65) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical utility.